N-(2,3-dihydro-1H-inden-5-yl)-N'-[1-(4-isopropylphenyl)ethyl]urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-[1-(4-propan-2-ylphenyl)ethyl]urea
• InChI: InChI=1S/C21H26N2O/c1-14(2)16-7-9-17(10-8-16)15(3)22-21(24)23-20-12-11-18-5-4-6-19(18)13-20/h7-15H,4-6H2,1-3H3,(H2,22,23,24)
• InChI Key: BFWYXEDGRDUGHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(C)NC(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-[1-(4-isopropylphenyl)ethyl]urea, commonly known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It has been extensively studied for its potential use in the treatment of various psychiatric disorders, including schizophrenia and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

L-745,870 acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic system. By blocking the activity of the dopamine D4 receptor, L-745,870 can modulate the release of dopamine in these regions, which can have a significant impact on mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that L-745,870 can modulate the release of dopamine in various regions of the brain, leading to changes in mood, cognition, and behavior. In animal studies, L-745,870 has been shown to improve cognitive function and reduce impulsivity. It has also been shown to reduce the reinforcing effects of drugs of abuse, suggesting that it may have potential as a treatment for substance abuse disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using L-745,870 in lab experiments is its high affinity and selectivity for the dopamine D4 receptor. This allows researchers to specifically target this receptor and study its effects on various physiological and behavioral processes. However, one limitation of using L-745,870 is that it may have off-target effects on other receptors, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research on L-745,870. One area of interest is the development of more selective dopamine D4 receptor antagonists, which could help to minimize off-target effects. Another area of interest is the investigation of L-745,870 in combination with other drugs, such as antipsychotics or antidepressants, to determine whether it can enhance their efficacy. Finally, there is a need for further clinical trials to determine the safety and efficacy of L-745,870 in the treatment of various psychiatric disorders.

Scientific Research Applications

L-745,870 has been extensively studied for its potential use in the treatment of various psychiatric disorders. It has been shown to have high affinity and selectivity for the dopamine D4 receptor, which is involved in the regulation of mood, cognition, and behavior. Studies have suggested that L-745,870 may be effective in the treatment of schizophrenia and N-(2,3-dihydro-1H-inden-5-yl)-N'-[1-(4-isopropylphenyl)ethyl]urea, as well as other disorders such as depression and substance abuse.